Cas no 1805330-86-2 (3-(Difluoromethyl)-5-methyl-2-nitropyridine)

• Product Name: 3-(Difluoromethyl)-5-methyl-2-nitropyridine
• CAS No: 1805330-86-2
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 4847511
• Update Time: 2025-06-11

3-(Difluoromethyl)-5-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-methyl-2-nitropyridine

• Inchi： 1S/C7H6F2N2O2/c1-4-2-5(6(8)9)7(10-3-4)11(12)13/h2-3,6H,1H3
• InChI Key： FVPGFYNVIZWTMV-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC=C(C)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 2
• Topological Polar Surface Area: 58.7

Additional information on 3-(Difluoromethyl)-5-methyl-2-nitropyridine

3-(Difluoromethyl)-5-methyl-2-nitropyridine (CAS No. 1805330-86-2): An Overview of a Promising Compound in Medicinal Chemistry

3-(Difluoromethyl)-5-methyl-2-nitropyridine (CAS No. 1805330-86-2) is a versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel pharmaceuticals and agrochemicals. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements of 3-(Difluoromethyl)-5-methyl-2-nitropyridine.

Chemical Structure and Properties

3-(Difluoromethyl)-5-methyl-2-nitropyridine is a pyridine derivative with a difluoromethyl group and a methyl group attached to the pyridine ring, along with a nitro group at the 2-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the nitro group contributes to its reactivity and biological activity.

The molecular formula of 3-(Difluoromethyl)-5-methyl-2-nitropyridine is C₉H₇F₂N₂O₂, with a molecular weight of approximately 211.16 g/mol. It is a solid at room temperature and exhibits good solubility in organic solvents such as dichloromethane, acetonitrile, and dimethyl sulfoxide (DMSO). These properties make it suitable for various synthetic transformations and biological assays.

Synthesis Methods

The synthesis of 3-(Difluoromethyl)-5-methyl-2-nitropyridine has been explored through several routes, each with its own advantages and challenges. One common approach involves the nitration of 3-(difluoromethyl)-5-methylpyridine, followed by further functionalization steps to introduce the nitro group at the desired position. Another method involves the reaction of 2-chloro-5-methylpyridine with difluoromethylation reagents, followed by nitration.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis of 3-(Difluoromethyl)-5-methyl-2-nitropyridine. The method involves the reaction of 2-chloro-5-methylpyridine with potassium difluoromethanesulfinate (KDFMS) in the presence of copper(II) chloride as a catalyst, followed by nitration using concentrated nitric acid. This approach offers high yields and excellent purity, making it a preferred method for large-scale production.

Biological Activity and Applications

3-(Difluoromethyl)-5-methyl-2-nitropyridine has been investigated for its potential biological activities, particularly in the context of drug discovery and development. One area of interest is its use as an intermediate in the synthesis of novel antiviral agents. A study published in Antiviral Research demonstrated that derivatives of 3-(Difluoromethyl)-5-methyl-2-nitropyridine exhibited potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV).

In addition to antiviral applications, 3-(Difluoromethyl)-5-methyl-2-nitropyridine has shown promise as a lead compound for developing new pesticides. Research conducted by a team at the University of California found that certain derivatives of this compound exhibited excellent insecticidal activity against various pests, including aphids and whiteflies. The enhanced lipophilicity conferred by the difluoromethyl group improved the penetration and retention of these compounds on plant surfaces, leading to prolonged efficacy.

Safety Considerations and Environmental Impact

The safety profile of 3-(Difluoromethyl)-5-methyl-2-nitropyridine is an important consideration for its practical applications. While detailed toxicological studies are still ongoing, preliminary data suggest that this compound exhibits low toxicity to mammals when used at appropriate concentrations. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety.

In terms of environmental impact, research has shown that 3-(Difluoromethyl)-5-methyl-2-nitropyridine degrades rapidly under environmental conditions, minimizing its persistence in soil and water systems. This characteristic is advantageous for its use in agricultural applications where minimal environmental impact is desired.

Conclusion

3-(Difluoromethyl)-5-methyl-2-nitropyridine (CAS No. 1805330-86-2) is a multifaceted compound with significant potential in various fields, including medicinal chemistry and agrochemicals. Its unique chemical structure confers desirable properties such as enhanced lipophilicity and metabolic stability, making it an attractive candidate for further research and development. Ongoing studies continue to uncover new applications and optimize synthetic methods for this promising compound.